3-(3-Methoxyphenyl)-6-(pyridin-3-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C15H11N5OS
• Molecular Weight: 309.3 g/mol
• IUPAC Name: 3-(3-methoxyphenyl)-6-pyridin-3-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C15H11N5OS/c1-21-12-6-2-4-10(8-12)13-17-18-15-20(13)19-14(22-15)11-5-3-7-16-9-11/h2-9H,1H3
• InChI Key: CNSVOZZMQBJLOV-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C2=NN=C3N2N=C(S3)C4=CN=CC=C4

Description

3-(3-Methoxyphenyl)-6-(pyridin-3-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the triazolothiadiazole family and has been studied extensively for its biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 3-(3-Methoxyphenyl)-6-(pyridin-3-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to act through the inhibition of various enzymes and receptors in the body. It has been shown to inhibit the activity of COX-2, an enzyme that plays a key role in inflammation, and to bind to the GABA-A receptor, a receptor that regulates the activity of the central nervous system.
Biochemical and Physiological Effects:
3-(3-Methoxyphenyl)-6-(pyridin-3-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated its anti-inflammatory, anti-cancer, and anti-microbial properties. In vivo studies have shown that it can reduce pain, inflammation, and fever, and improve cardiovascular function. However, more research is needed to fully understand the effects of this compound on the body.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(3-Methoxyphenyl)-6-(pyridin-3-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its high potency and selectivity. It has been shown to have a low toxicity profile and can be easily synthesized in large quantities. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments that can accurately measure its effects.

Future Directions

There are many future directions for research on 3-(3-Methoxyphenyl)-6-(pyridin-3-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to study its potential as a therapeutic agent for various diseases, including cancer, inflammation, and infectious diseases. Another direction is to explore its effects on the central nervous system and its potential as a treatment for neurological disorders. Additionally, further research is needed to fully understand its mechanism of action and to develop more effective experimental methods for studying its effects.

Synthesis Methods

The synthesis of 3-(3-Methoxyphenyl)-6-(pyridin-3-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 3-aminopyridine, 3-methoxybenzaldehyde, and 4-amino-5-mercapto-1,2,4-triazole in the presence of a catalyst. The reaction is carried out in a solvent such as ethanol or methanol, and the product is obtained through filtration and recrystallization. This synthesis method has been optimized to produce high yields of the compound with high purity.

Scientific Research Applications

3-(3-Methoxyphenyl)-6-(pyridin-3-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and material science. In medicinal chemistry, this compound has shown promising results in the treatment of cancer, inflammation, and infectious diseases. In pharmacology, it has been studied for its effects on the central nervous system, cardiovascular system, and immune system. In material science, this compound has been used as a building block for the synthesis of new materials with unique properties.